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Compound of Interest

Compound Name: Piperidinium benzoate

Cat. No.: B8505209

Piperidinium Benzoate: A Technical Overview

CAS Number: 5285-31-4 Molecular Formula: C12H17NO2

This technical guide provides an in-depth overview of piperidinium benzoate, a quaternary
ammonium salt formed from the neutralization of piperidine and benzoic acid. This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical properties, synthesis, and potential applications.

Chemical and Physical Properties

Piperidinium benzoate is a salt consisting of a positively charged piperidinium cation and a
benzoate anion. It is recognized for its solubility in polar solvents and potential as a surfactant.
[1] A summary of its key chemical and physical properties is provided in the table below.
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Property Value Source
CAS Number 5285-31-4 [2]
Molecular Formula C12H17NO2 [1][2]
Molecular Weight 207.27 g/mol [11[2]
IUPAC Name piperidin-1-ium benzoate [2]

, C1CC[NH2+]CC1.C1=CC=C(C
Canonical SMILES [1]
=C1)C(=0)[O]
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Topological Polar Surface Area  56.7 A2 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor
ydrog p 5 2]
Count

Synthesis of Piperidinium Benzoate

The synthesis of piperidinium benzoate can be achieved through several methods, primarily
involving the reaction between piperidine and benzoic acid or its derivatives.

Experimental Protocols

1. Direct Neutralization:
This is the most straightforward method for preparing piperidinium benzoate.
e Materials:

o Piperidine

o Benzoic acid

o Suitable solvent (e.g., ethanol, diethyl ether)
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e Procedure:

o

Dissolve equimolar amounts of benzoic acid in the chosen solvent.

[¢]

Slowly add an equimolar amount of piperidine to the benzoic acid solution with constant

stirring.

[¢]

The reaction is typically exothermic and results in the precipitation of piperidinium

benzoate salt.

[¢]

The precipitate can be collected by filtration, washed with a cold solvent to remove any
unreacted starting materials, and dried under a vacuum.

2. Anion Exchange (Metathesis):

This method is employed when starting from a different piperidinium salt, such as piperidinium

bromide.
o Materials:

o 1-alkyl-1-methylpiperidinium bromide

o Sodium benzoate

o Biphasic solvent system (e.g., water/chloroform)
» Procedure:

Dissolve 1-alkyl-1-methylpiperidinium bromide in the agueous phase.

[e]

o Dissolve sodium benzoate in the aqueous phase.
o Combine the aqueous solution with an immiscible organic solvent like chloroform.

o Stir the biphasic mixture vigorously to facilitate the exchange of the bromide anion for the
benzoate anion. The resulting piperidinium benzoate will preferentially dissolve in the
organic phase, while the sodium bromide byproduct has low solubility in the organic
solvent, driving the reaction forward.
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o Separate the organic layer containing the piperidinium benzoate.

o The product can be isolated by evaporation of the organic solvent. This method can
achieve high yields with low residual bromide content.[1]

Synthesis Workflow: Direct Neutralization
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Caption: Workflow for the synthesis of piperidinium benzoate via direct neutralization.

Potential Applications in Drug Development

Piperidinium salts, including piperidinium benzoate, are being explored for various
applications in the pharmaceutical industry due to their physicochemical properties.

1. Antimicrobial Activity:

Quaternary ammonium salts, the class of compounds to which piperidinium benzoate
belongs, are known for their antimicrobial properties.[1] The positively charged piperidinium
headgroup can interact with the negatively charged cell membranes of bacteria, leading to
membrane disruption and cell death. While specific minimum inhibitory concentration (MIC)
data for piperidinium benzoate is not readily available in the cited literature, related piperidine
derivatives have shown significant antimicrobial activity.

2. Enhancing Drug Solubility and Bioavailability:
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The surfactant properties of piperidinium benzoate make it a candidate for improving the
solubility and bioavailability of poorly water-soluble drugs.[1] The formation of salts or co-
crystals with active pharmaceutical ingredients (APIs) can alter their dissolution profiles. This is
a crucial aspect of drug formulation, as improved solubility can lead to better absorption and
therapeutic efficacy.

3. Drug Delivery Systems:

Piperidinium derivatives have been investigated for their ability to alter membrane permeability,
which could be harnessed for enhanced drug delivery.[1] Research into incorporating
piperidine-containing compounds into polymeric films for controlled drug release has shown
promise. These films can exhibit antimicrobial properties while providing a matrix for the
sustained release of therapeutic agents.

Logical Relationship of Piperidinium Benzoate in Drug Formulation
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Caption: The relationship between the properties of piperidinium benzoate and its potential
pharmaceutical applications.

Conclusion

Piperidinium benzoate is a readily synthesized quaternary ammonium salt with potential
applications in the pharmaceutical sciences, particularly in the areas of antimicrobial
formulations and as an excipient to enhance the solubility and delivery of active pharmaceutical
ingredients. Further research is warranted to fully elucidate its efficacy and safety profile for
these applications. The detailed experimental protocols and structured data provided in this
guide serve as a valuable resource for scientists and researchers working in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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